Cas no 927436-37-1 (Fluvastatin Ethyl Boronate Ester)

• Product Name: Fluvastatin Ethyl Boronate Ester
• CAS No: 927436-37-1
• MF: C₃₀H₃₇BFNO₄
• MW: 505.428492307663
• CID: 5229499
• Update Time: 2025-05-20

Fluvastatin Ethyl Boronate Ester Chemical and Physical Properties

Names and Identifiers

• Fluvastatin Impurity 4
• 1,3,2-Dioxaborinane-4-acetic acid, 2-ethyl-6-[(1E)-2-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]ethenyl]-, 1,1-dimethylethyl ester, (4R,6S)-rel-
• Fluvastatin Impurity 6Q: What is Fluvastatin Impurity 6 Q: What is the CAS Number of Fluvastatin Impurity 6
• Fluvastatin Ethyl Boronate Ester

• Inchi： 1S/C30H37BFNO4/c1-7-31-36-23(18-24(37-31)19-28(34)35-30(4,5)6)16-17-27-29(21-12-14-22(32)15-13-21)25-10-8-9-11-26(25)33(27)20(2)3/h8-17,20,23-24H,7,18-19H2,1-6H3/b17-16+/t23-,24-/m1/s1
• InChI Key： VFNBPRAEDJHHTR-KAAYJFPCSA-N
• SMILES： O1[C@H](/C=C/C2=C(C3=CC=C(F)C=C3)C3=C(N2C(C)C)C=CC=C3)C[C@H](CC(OC(C)(C)C)=O)OB1CC

Additional information on Fluvastatin Ethyl Boronate Ester

Comprehensive Overview of Fluvastatin Ethyl Boronate Ester (CAS No. 927436-37-1): Properties, Applications, and Industry Insights

Fluvastatin Ethyl Boronate Ester (CAS No. 927436-37-1) is a specialized boronate ester derivative of fluvastatin, a well-known statin-class compound. This intermediate plays a pivotal role in pharmaceutical synthesis, particularly in the development of cholesterol-lowering agents. With the growing demand for precision medicine and small-molecule therapeutics, Fluvastatin Ethyl Boronate Ester has garnered significant attention from researchers and manufacturers alike.

The compound’s unique boronate ester moiety enhances its reactivity and selectivity in cross-coupling reactions, making it invaluable for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified its relevance, as researchers seek optimized intermediates for HMG-CoA reductase inhibitors. Its CAS No. 927436-37-1 is frequently queried in chemical databases, reflecting its industrial and academic importance.

From a synthetic perspective, Fluvastatin Ethyl Boronate Ester serves as a key building block for prodrug development and metabolic stability enhancement. Its boronate group enables versatile transformations, aligning with modern green chemistry principles by minimizing waste. This aligns with the pharmaceutical industry’s shift toward sustainable synthesis, a topic dominating forums like the American Chemical Society (ACS) conferences.

Analytical characterization of CAS No. 927436-37-1 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in GMP manufacturing. Users searching for "Fluvastatin boronate ester solubility" or "stability under physiological conditions" will find this compound’s robust profile particularly noteworthy.

Market-wise, the demand for Fluvastatin Ethyl Boronate Ester correlates with the expanding cardiovascular drug market, projected to exceed $100 billion by 2030. Its role in generic drug formulation and patent-expired therapeutics further solidifies its commercial viability. Discussions on platforms like LinkedIn and ResearchGate often highlight its cost-efficiency compared to novel intermediates.

In conclusion, Fluvastatin Ethyl Boronate Ester (CAS No. 927436-37-1) exemplifies the intersection of medicinal chemistry and process optimization. As the pharmaceutical industry prioritizes precise molecular editing and scalable synthesis, this compound remains a cornerstone for innovation. Future research may explore its applications in combination therapies or targeted delivery systems, addressing unmet needs in dyslipidemia treatment.